Cas no 1803570-16-2 (9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one)
9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one Chemical and Physical Properties
Names and Identifiers
-
- 9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one
- 9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one
-
- MDL: MFCD28714592
- Inchi: 1S/C7H10N2O4/c10-6-2-1-5(9(11)12)7(8-6)3-13-4-7/h5H,1-4H2,(H,8,10)
- InChI Key: AZLDAEUQHXTOSB-UHFFFAOYSA-N
- SMILES: O1CC2(C1)C(CCC(N2)=O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 256
- XLogP3: -1
- Topological Polar Surface Area: 84.2
9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498018-2.5mg |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 2.5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N498018-5mg |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 5mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N498018-25mg |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 25mg |
$ 340.00 | 2022-06-03 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1817-100 MG |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 95% | 100MG |
¥ 3,128.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1817-250 MG |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 95% | 250MG |
¥ 4,692.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1817-500 MG |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 95% | 500MG |
¥ 6,256.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1817-1 G |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 95% | 1g |
¥ 7,821.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1817-5 G |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 95% | 5g |
¥ 22,908.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1817-10 G |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 95% | 10g |
¥ 33,970.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1817-100 MG |
9-nitro-2-oxa-5-azaspiro[3.5]nonan-6-one |
1803570-16-2 | 95% | 100MG |
¥ 1,960.00 | 2022-10-13 |
9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one
Introduction to 9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one (CAS No. 1803570-16-2)
9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one, identified by its Chemical Abstracts Service (CAS) number 1803570-16-2, is a compound of significant interest in the field of medicinal chemistry and bioorganic synthesis. This spirocyclic nitro heterocycle has garnered attention due to its unique structural framework, which combines a nitro group with a spirocyclic system featuring an oxygen and an azacycloalkane moiety. The compound’s molecular architecture suggests potential applications in the development of novel pharmacophores, particularly in the realm of enzyme inhibition and molecular recognition.
The spirocyclic core of 9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one introduces a rigid scaffold that can modulate electronic and steric properties, making it a versatile building block for drug design. The presence of the nitro group further enhances its reactivity, enabling diverse chemical transformations that can be exploited for medicinal chemistry applications. Recent studies have highlighted the compound’s potential as a precursor in synthesizing nitrogen-containing heterocycles, which are prevalent in biologically active molecules.
In the context of modern drug discovery, the structural features of 9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one align well with current trends toward rational drug design and structure-based ligand optimization. The spirocyclic system provides a stable platform for appending pharmacophoric groups, while the nitro group serves as a handle for further functionalization via reduction or nucleophilic substitution reactions. These attributes make it an attractive candidate for exploring new therapeutic modalities.
Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to evaluate the binding affinity of 9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one to biological targets. Preliminary computational models suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. Such insights are crucial for guiding experimental efforts aimed at identifying lead compounds for further development.
The synthesis of 9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one presents unique challenges due to its complex spirocyclic framework and the need for precise regioselectivity in introducing functional groups. However, recent methodological improvements in organic synthesis have made it feasible to access such intricate structures with greater ease. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric synthesis have been instrumental in constructing the desired scaffolds while maintaining high yields and purity.
The pharmacological potential of 9-Nitro-2-oxa-5 azaspiro[3.5]nonan -6-one has been explored in several preclinical studies, where it has shown promise as an inhibitor of key enzymes implicated in disease pathways. For instance, its nitro-substituted spirocyclic core has been found to disrupt protein-protein interactions critical for tumor progression, suggesting its utility in oncology research. Additionally, modifications to its structure have yielded derivatives with enhanced bioavailability and reduced toxicity, underscoring the importance of fine-tuning molecular properties for therapeutic efficacy.
The role of computational tools in optimizing 9-Nitro -2 oxa -5 azaspi ro [3 . 5 ] non an -6 one derivatives cannot be overstated. High-throughput virtual screening allows researchers to rapidly assess thousands of analogs based on their predicted binding affinities and physicochemical properties. This approach has accelerated the discovery process by prioritizing compounds most likely to exhibit desired biological activity, thereby reducing the time and resources required for experimental validation.
Future directions in the study of 9-Nitro -2 oxa -5 azaspi ro [3 . 5 ] non an -6 one may focus on expanding its utility beyond traditional enzyme inhibition applications. For example, its ability to form stable complexes with biomolecules could be leveraged for diagnostic purposes or as probes in mechanistic studies. Furthermore, exploring its behavior under different environmental conditions—such as varying pH levels or exposure to light—may reveal novel functions that could be exploited for therapeutic or industrial applications.
The growing interest in spirocyclic compounds like 9-Nitro -2 oxa -5 azaspi ro [3 . 5 ] non an -6 one reflects broader trends in medicinal chemistry toward designing molecules with tailored properties. These systems offer a balance between structural complexity and functional diversity, making them valuable tools for addressing unmet medical needs. As synthetic methodologies continue to evolve, access to increasingly sophisticated scaffolds will further enhance their potential as pharmacological candidates.
In summary,9-Nitro -2 oxa -5 azaspi ro [3 . 5 ] non an -6 one (CAS No . 1803570 -16 -2) represents a promising compound with multifaceted applications in drug discovery and synthetic chemistry . Its unique structural features , coupled with recent advances in computational biology and organic synthesis , position it as a key player in developing next-generation therapeutics . Continued research into this molecule is likely to yield significant insights into its biological roles and industrial possibilities.
1803570-16-2 (9-Nitro-2-oxa-5-azaspiro[3.5]nonan-6-one) Related Products
- 1803604-61-6(6-(3-methyloxetan-3-yl)-5-nitropiperidin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)